Cas no 1862745-41-2 (2-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-2,2-difluoroethan-1-amine)

• Product Name: 2-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-2,2-difluoroethan-1-amine
• CAS No: 1862745-41-2
• MF: C₇H₉F₂N₃O
• MW: 189.162667989731
• MDL: MFCD32679413
• CID: 5606367
• PubChem ID: 130600722
• Update Time: 2025-05-20

2-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-5-ethanamine, 3-cyclopropyl-β,β-difluoro-
• 2-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-2,2-difluoroethan-1-amine
• 1862745-41-2
• EN300-896396

• MDL： MFCD32679413
• Inchi： 1S/C7H9F2N3O/c8-7(9,3-10)6-11-5(12-13-6)4-1-2-4/h4H,1-3,10H2
• InChI Key： YNPFRVUQULVAHG-UHFFFAOYSA-N
• SMILES： FC(CN)(C1=NC(C2CC2)=NO1)F

Computed Properties

• Exact Mass: 189.07136824g/mol
• Monoisotopic Mass: 189.07136824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.402±0.06 g/cm3(Predicted)
• Boiling Point: 295.7±50.0 °C(Predicted)
• pka: 5.85±0.30(Predicted)

Additional information on 2-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-2,2-difluoroethan-1-amine

Comprehensive Overview of 2-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-2,2-difluoroethan-1-amine (CAS No. 1862745-41-2)

The compound 2-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-2,2-difluoroethan-1-amine (CAS No. 1862745-41-2) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. With the increasing demand for novel heterocyclic compounds, this molecule stands out due to its 1,2,4-oxadiazole core and difluoroethylamine moiety, which are known to impart remarkable biological activity and metabolic stability.

In the context of current research trends, scientists are particularly interested in the 3-cyclopropyl-1,2,4-oxadiazole scaffold, as it has been linked to enhanced binding affinity in target proteins. The presence of the difluoroethylamine group further enhances the compound's lipophilicity, making it a promising candidate for drug discovery programs focused on central nervous system (CNS) targets. Recent studies have highlighted the role of such fluorinated amines in improving blood-brain barrier penetration, a critical factor in the development of neurotherapeutics.

The synthesis of 2-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-2,2-difluoroethan-1-amine typically involves multi-step organic transformations, including cycloaddition reactions to construct the 1,2,4-oxadiazole ring and subsequent functionalization to introduce the difluoroethylamine side chain. Researchers are actively exploring greener and more efficient synthetic routes to this compound, aligning with the global push toward sustainable chemistry practices.

From an industrial perspective, the demand for fluorinated heterocycles like this compound is on the rise, driven by their utility in crop protection and medicinal chemistry. The cyclopropyl substituent in particular has been associated with improved pharmacokinetic properties, making it a valuable structural motif in lead optimization. As computational drug design becomes more sophisticated, molecules such as CAS No. 1862745-41-2 are increasingly being studied in silico before moving to wet lab experimentation.

Analytical characterization of this compound presents interesting challenges due to the presence of both the 1,2,4-oxadiazole and difluoro groups. Advanced techniques such as NMR spectroscopy (particularly ¹⁹F NMR) and high-resolution mass spectrometry are essential for confirming its structure and purity. These analytical hurdles are frequently discussed in online forums and scientific communities, reflecting the compound's growing importance in contemporary research.

Looking ahead, the potential applications of 2-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-2,2-difluoroethan-1-amine may expand into areas such as materials science and chemical biology. Its unique combination of structural elements makes it a versatile building block for further derivatization. With pharmaceutical companies increasingly focusing on fluorine-containing drugs (currently representing about 30% of all new drug approvals), compounds like this are likely to remain at the forefront of medicinal chemistry research for years to come.